2-chloro-N-(2-((4-fluoro-3-methylphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)benzamide

• IUPAC Name: 2-chloro-N-[2-(4-fluoro-3-methylphenyl)sulfonyl-2-thiophen-2-ylethyl]benzamide
• InChI: InChI=1S/C20H17ClFNO3S2/c1-13-11-14(8-9-17(13)22)28(25,26)19(18-7-4-10-27-18)12-23-20(24)15-5-2-3-6-16(15)21/h2-11,19H,12H2,1H3,(H,23,24)
• InChI Key: YNXJESBCEMJXMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)C(CNC(=O)C2=CC=CC=C2Cl)C3=CC=CS3)F
• Molecular Formula: C20H17ClFNO3S2
• Molecular Weight: 437.9 g/mol

Description

2-chloro-N-(2-((4-fluoro-3-methylphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C20H17ClFNO3S2 and its molecular weight is 437.93. The purity is usually 95%.
BenchChem offers high-quality 2-chloro-N-(2-((4-fluoro-3-methylphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-chloro-N-(2-((4-fluoro-3-methylphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

This compound's research mainly focuses on its synthesis and evaluation for biological and pharmacological activities. For instance, studies have synthesized derivatives of indapamide, a closely related compound, showing pro-apoptotic activity against melanoma cell lines, indicating potential as anticancer agents (Ö. Yılmaz et al., 2015). Similarly, fluoro-substituted benzothiazoles have been synthesized for screening across various biological activities, hinting at a broad interest in developing molecules with enhanced therapeutic profiles (S. Patel et al., 2009).

Crystal Structure Determination

The crystal structure of a similar compound, 2-Chloro-N-{2-fluoro-5-[N-(phenylsulfonyl) phenylsulfonamido]phenyl}benzamide, has been determined, providing insights into the molecular configuration and potential interactions with biological targets. This structural information is crucial for understanding the compound's mechanism of action and optimizing its biological activity (Wei Li et al., 2008).

Novel Insecticidal Activity

Research into related compounds, such as Flubendiamide, reveals a unique chemical structure leading to strong insecticidal activity against lepidopterous pests. This suggests potential applications of the compound for developing new insecticides with novel modes of action (Masanori Tohnishi et al., 2005).

Electrophysiological Activity

Studies on N-substituted imidazolylbenzamides, which share structural similarities, indicate potential for developing selective class III agents for cardiac electrophysiological activity, highlighting the compound's potential in cardiovascular therapeutic applications (T. K. Morgan et al., 1990).

Pharmacological Screening

The synthesis of bioactive molecules, including fluoro-substituted derivatives, for antimicrobial, anti-inflammatory, and other pharmacological screenings, indicates a wide interest in exploring the therapeutic potential of such compounds. This opens avenues for the compound to be investigated for similar activities (S. Patel et al., 2009).